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Compound of Interest

Compound Name: Human GLP-1-(7-36)-amide

Cat. No.: B14796319

Get Quote

Abstract
This application note provides a rigorous, standardized protocol for the reconstitution, handling,

and storage of Glucagon-Like Peptide-1 (7-36)-amide (GLP-1 (7-36)-NH₂). While GLP-1 is a

critical incretin hormone used extensively in metabolic research, its physicochemical properties

—specifically its susceptibility to aggregation at neutral pH and rapid degradation by dipeptidyl

peptidase-IV (DPP-IV)—demand precise handling. This guide synthesizes best practices to

ensure maximum peptide recovery, structural integrity, and experimental reproducibility.

Physicochemical Properties & Biological Context[1]
[2][3][4][5]
Understanding the molecule is the first step to successful reconstitution. GLP-1 (7-36)-amide is

the biologically active form of GLP-1, derived from the proglucagon precursor.[1]
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Property Detail

Sequence

His-Ala-Glu-Gly-Thr-Phe-Thr-Ser-Asp-Val-Ser-

Ser-Tyr-Leu-Glu-Gly-Gln-Ala-Ala-Lys-Glu-Phe-

Ile-Ala-Trp-Leu-Val-Lys-Gly-Arg-NH₂

Molecular Formula C₁₄₉H₂₂₆N₄₀O₄₅

Molecular Weight 3297.7 Da

Isoelectric Point (pI)

~8.5 (Theoretical).[2] Note: Solubility is often

lowest near neutral pH due to hydrophobic

stacking.

Extinction Coefficient (Calculated based on 1 Trp, 1 Tyr).

Solubility Profile

High: Water, 5-10% Acetic Acid,

DMSO.Low/Risk: Neutral buffers (PBS, Tris) at

high concentrations (>1 mg/mL) without

solubilizing agents.

Materials & Equipment
Reagents

Lyophilized GLP-1 (7-36)-amide (Store at -20°C or -80°C).

Solvent A (Initial Dissolution): Sterile, deionized water (Milli-Q) or 10% (v/v) Acetic Acid

(HPLC grade).

Solvent B (Dilution/Buffer): PBS (pH 7.4) or HEPES, filtered.

Additives (Optional but Recommended):

BSA (Bovine Serum Albumin, fatty acid-free) or HSA (0.1% w/v) to prevent adsorption.

DPP-IV Inhibitor (e.g., Diprotin A or Sitagliptin) for biological assays.
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Microcentrifuge.

Vortex mixer.

Ultrasonic bath (optional, for stubborn aggregates).

UV-Vis Spectrophotometer (Nanodrop or Cuvette-based).

Low-binding microcentrifuge tubes (Critical: Peptides adhere to standard polypropylene).

Pre-Reconstitution Considerations
The Adsorption Trap
GLP-1 is highly "sticky." At nanomolar concentrations, up to 50% of the peptide can be lost to

the walls of a standard plastic tube or glass vial within hours.

Rule: Always use low-protein-binding tubes.

Rule: If diluting below 100 µg/mL, the buffer must contain a carrier protein (0.1% BSA or

HSA).

The pH Aggregation Risk
GLP-1 (7-36)-amide can form amyloid-like fibrils at neutral pH, particularly at high

concentrations.

Strategy: Perform the initial reconstitution in water or weak acid (acetic acid) to ensure a

monomeric state before diluting into a neutral physiological buffer.

Step-by-Step Reconstitution Protocol
Phase 1: Initial Solubilization (Stock Solution)

Equilibration: Remove the lyophilized peptide vial from the freezer and allow it to equilibrate

to room temperature (approx. 20–30 mins).

Why? Opening a cold vial causes condensation, introducing moisture that can hydrolyze

the peptide.
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Pellet Consolidation: Centrifuge the vial at 10,000 x g for 30 seconds.

Why? Ensures all powder is at the bottom, preventing loss in the cap.

Solvent Addition: Add sterile water (or 10% acetic acid) to achieve a target concentration of

1.0 mg/mL to 5.0 mg/mL.

Note: Do not reconstitute directly in PBS. The salts can induce immediate precipitation if

the peptide is not fully dissolved first.

Dissolution: Vortex gently for 30–60 seconds. If particulates remain, sonicate in a water bath

for 10–15 seconds.

Visual Check: The solution must be completely clear and colorless.

Phase 2: Concentration Verification
Do not rely solely on the mass on the label. Lyophilized peptides often contain salts and

counter-ions (TFA/Acetate), meaning the "peptide content" is rarely 100%.

Measure Absorbance at 280 nm (

) using a quartz cuvette or nanodrop.

Calculate concentration using the Beer-Lambert Law:

Where

and

is pathlength (cm).

Phase 3: Aliquoting & Storage
Aliquoting: Divide the stock solution into small, single-use aliquots (e.g., 10–50 µL) in low-

binding tubes.

Why? Repeated freeze-thaw cycles degrade the peptide structure.

Freezing: Flash-freeze in liquid nitrogen (preferred) or place directly in a -80°C freezer.
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Stability:

-80°C: Stable for 6–12 months.

-20°C: Stable for 1–3 months.

4°C: Use within 24–48 hours.

Workflow Visualization
The following diagram illustrates the critical decision points in the reconstitution process to

avoid common pitfalls like aggregation and adsorption.
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Lyophilized GLP-1 Vial
(-20°C / -80°C)

Equilibrate to Room Temp
(Prevent Condensation)

Centrifuge (10k x g, 30s)

Choose Reconstitution Solvent

Sterile Water
(Standard)

10% Acetic Acid
(If high conc. or difficult solubility)

Vortex & Sonicate
Target: 1-5 mg/mL

Visual Inspection:
Clear?

Sonicate (15s) or
Add more Acetic Acid

No

Verify Conc via UV (A280)
Use Low-Bind Tips

Yes

Yes No (Cloudy/Particulates)

Immediate Use?
(Dilution into Buffer)

Dilute into PBS/Media
+ 0.1% BSA/HSA (Critical)

Yes

Aliquot into Low-Bind Tubes
(Single Use Volumes)

No

Store at -80°C

Click to download full resolution via product page
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Caption: Decision-matrix for GLP-1 reconstitution, emphasizing solvent choice and adsorption

prevention.

Experimental Validation & Troubleshooting
Solvent Compatibility Matrix

Solvent Compatibility Notes

Water (Milli-Q) Excellent
Recommended for primary

stock.

10% Acetic Acid Excellent
Best for ensuring monomeric

state; minimizes aggregation.

PBS (pH 7.4) Poor (for Stock)

High salt + neutral pH

promotes aggregation at >0.5

mg/mL. Use only for final

dilution.

DMSO Good

Useful for hydrophobic

variants, but may affect cell

bioassays.

Troubleshooting Common Issues
Precipitation upon dilution into PBS:

Cause: Isoelectric precipitation or "salting out."

Solution: Ensure the stock is fully dissolved in water/acid first. Dilute rapidly with vortexing.

Ensure the final pH is checked.

Low Signal in Assay (ELISA/Cell Culture):

Cause: Adsorption to tube walls or degradation by proteases.

Solution: Did you use Low-Binding Tubes? Did you add BSA? If using serum/plasma, did

you add a DPP-IV inhibitor?
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Inconsistent Concentration:

Cause: Weighing error or hydration of hygroscopic powder.

Solution: Always rely on

measurement, not the weight of the lyophilized "fluff."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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